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Compound of Interest

Compound Name: Dooku1

Cat. No.: B2688968 Get Quote

Introduction: Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR)

tyrosine kinase. It functions by binding to the adenosine triphosphate (ATP) binding site of the

enzyme, thereby inhibiting its autophosphorylation and the subsequent downstream signaling

cascade. These notes provide an overview of commercially available Gefitinib for research use,

along with key experimental protocols.

Supplier and Purchasing Information
The following table summarizes purchasing information for Gefitinib from various reputable

suppliers. Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current information.
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Supplier
Catalog
Number

Unit Size Purity Price (USD)

Selleck

Chemicals
S1025

10 mM (in 1 mL

DMSO)
>99% $95.00

50 mg >99% $295.00

100 mg >99% $485.00

Cayman

Chemical
13166 10 mg ≥98% $112.00

50 mg ≥98% $448.00

100 mg ≥98% $784.00

Tocris Bioscience 3000 50 mg >99% $290.00

100 mg >99% $495.00

MedChemExpres

s
HY-50895

10 mM (in 1 mL

DMSO)
99.89% $85.00

50 mg 99.89% $285.00

100 mg 99.89% $475.00

Storage and Stability: Gefitinib is typically supplied as a crystalline solid or a pre-dissolved

solution in DMSO. For solid forms, it is recommended to store at -20°C. For solutions in DMSO,

storage at -20°C is also recommended for long-term stability. Avoid repeated freeze-thaw

cycles.

Experimental Protocols
In Vitro Kinase Assay for EGFR Inhibition
This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of

Gefitinib against EGFR.

Materials:
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Recombinant human EGFR kinase domain

ATP

Poly(Glu, Tyr) 4:1 peptide substrate

Gefitinib

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

ADP-Glo™ Kinase Assay (Promega) or similar detection system

384-well plates

Procedure:

Prepare a serial dilution of Gefitinib in kinase buffer.

In a 384-well plate, add the EGFR enzyme, the peptide substrate, and the various

concentrations of Gefitinib.

Initiate the kinase reaction by adding ATP.

Incubate the plate at 30°C for 60 minutes.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay system according to the manufacturer's instructions.

Plot the percentage of kinase activity against the logarithm of the Gefitinib concentration to

determine the IC50 value.

Cell Viability Assay (MTT Assay)
This protocol measures the effect of Gefitinib on the viability of cancer cell lines.

Materials:

EGFR-mutant cancer cell line (e.g., NCI-H1975)
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Gefitinib

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates

Plate reader

Procedure:

Seed the cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere

overnight.

Treat the cells with various concentrations of Gefitinib for 72 hours.

Add MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability relative to the untreated control and plot the results

to determine the IC50.

Western Blot Analysis of EGFR Signaling
This protocol assesses the effect of Gefitinib on the phosphorylation of EGFR and downstream

signaling proteins.

Materials:

EGFR-mutant cancer cell line

Gefitinib
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Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-Akt, anti-total-

Akt)

HRP-conjugated secondary antibodies

ECL Western blotting detection reagents

SDS-PAGE gels and blotting equipment

Procedure:

Treat cells with Gefitinib at various concentrations for a specified time (e.g., 2 hours).

Lyse the cells and quantify the protein concentration.

Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using an ECL detection system.
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Caption: EGFR signaling pathway and the inhibitory action of Gefitinib.
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Caption: A typical workflow for Western blot analysis.
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To cite this document: BenchChem. [Application Notes: Gefitinib (Iressa) for Research
Laboratories]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2688968#dooku1-supplier-and-purchasing-
information-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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